Cas no 2287265-63-6 (6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid)

• Product Name: 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid
• CAS No: 2287265-63-6
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6575003
• PubChem ID: 137943065
• Update Time: 2025-08-02

6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(benzyloxy)carbonyl]-6-azaspiro[3.4]octane-7-carboxylic acid
• EN300-6747063
• 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid
• 2287265-63-6

• Inchi： 1S/C16H19NO4/c18-14(19)13-9-16(7-4-8-16)11-17(13)15(20)21-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,18,19)
• InChI Key： LZWKEUSMGJGLKT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C(=O)O)CC2(C1)CCC2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid

Research Briefing on 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid (CAS: 2287265-63-6)

The compound 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid (CAS: 2287265-63-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the spirocyclic architecture of this molecule as a key feature that enhances its binding affinity to specific biological targets. The phenylmethoxycarbonyl group at the 6-position and the carboxylic acid moiety at the 7-position contribute to its solubility and reactivity, making it a versatile intermediate in the synthesis of more complex pharmacophores. Researchers have successfully employed this compound in the development of novel enzyme inhibitors, particularly targeting proteases and kinases involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid as selective inhibitors of cathepsin B, a protease implicated in tumor metastasis. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding mode and inhibitory potency, achieving IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for anticancer drug development.

Further investigations into the compound's pharmacokinetic properties have revealed favorable metabolic stability and moderate blood-brain barrier permeability, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These characteristics make it a promising candidate for central nervous system (CNS)-targeted therapies. Additionally, its synthetic accessibility has been improved through optimized routes involving palladium-catalyzed coupling reactions and asymmetric hydrogenation, as detailed in a 2024 Organic Process Research & Development publication.

In conclusion, 6-Phenylmethoxycarbonyl-6-azaspiro[3.4]octane-7-carboxylic acid represents a valuable scaffold in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. Ongoing research is exploring its utility in fragment-based drug design and as a building block for macrocyclic compounds. Future studies should focus on expanding its structure-activity relationship profile and evaluating its efficacy in advanced disease models.